Cas no 53678-66-3 (1-(prop-2-yn-1-yl)azepane)

1-(prop-2-yn-1-yl)azepane structure
1-(prop-2-yn-1-yl)azepane structure
Product Name:1-(prop-2-yn-1-yl)azepane
CAS No:53678-66-3
MF:C9H15N
MW:137.222102403641
MDL:MFCD14631424
CID:1583027
PubChem ID:12688821
Update Time:2025-04-21

1-(prop-2-yn-1-yl)azepane Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine, hexahydro-1-(2-propynyl)-
    • 1-(prop-2-yn-1-yl)azepane
    • AKOS009027775
    • 53678-66-3
    • ZGDDMEFVIIIJBM-UHFFFAOYSA-N
    • F70356
    • SCHEMBL229010
    • CS-0264687
    • EN300-93868
    • Z103702314
    • N-propargylperhydroazepine
    • 1-prop-2-ynylazepane
    • MDL： MFCD14631424
    • Inchi： 1S/C9H15N/c1-2-7-10-8-5-3-4-6-9-10/h1H,3-9H2
    • InChI Key： ZGDDMEFVIIIJBM-UHFFFAOYSA-N
    • SMILES： N1(CC#C)CCCCCC1

Computed Properties

  • Exact Mass: 137.12055
  • Monoisotopic Mass: 137.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24

1-(prop-2-yn-1-yl)azepane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B524500-10mg
1-(prop-2-yn-1-yl)azepane
 53678-66-3
10mg
 $ 50.00 2022-06-07
TRC
B524500-50mg
1-(prop-2-yn-1-yl)azepane
 53678-66-3
50mg
 $ 185.00 2022-06-07
TRC
B524500-100mg
1-(prop-2-yn-1-yl)azepane
 53678-66-3
100mg
 $ 275.00 2022-06-07
Enamine
EN300-93868-0.05g
1-(prop-2-yn-1-yl)azepane
 53678-66-3 95%
0.05g
 $153.0 2023-09-01
Enamine
EN300-93868-0.1g
1-(prop-2-yn-1-yl)azepane
 53678-66-3 95%
0.1g
 $228.0 2023-09-01
Enamine
EN300-93868-0.25g
1-(prop-2-yn-1-yl)azepane
 53678-66-3 95%
0.25g
 $325.0 2023-09-01
Enamine
EN300-93868-0.5g
1-(prop-2-yn-1-yl)azepane
 53678-66-3 95%
0.5g
 $512.0 2023-09-01
Enamine
EN300-93868-1.0g
1-(prop-2-yn-1-yl)azepane
 53678-66-3 95%
1.0g
 $656.0 2023-02-11
Enamine
EN300-93868-2.5g
1-(prop-2-yn-1-yl)azepane
 53678-66-3 95%
2.5g
 $1287.0 2023-09-01
Enamine
EN300-93868-5.0g
1-(prop-2-yn-1-yl)azepane
 53678-66-3 95%
5.0g
 $1903.0 2023-02-11

1-(prop-2-yn-1-yl)azepane Suppliers

Amadis Chemical Company Limited
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(CAS:53678-66-3)1-(prop-2-yn-1-yl)azepane
Order Number:A1087825
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:30
Price ($):432.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:53678-66-3)1-(prop-2-yn-1-yl)azepane
A1087825
Purity:99%
Quantity:1g
Price ($):432.0
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